Cas no 1261931-31-0 (5-(3-Methylthiophenyl)picolinic acid)
1261931-31-0 structure
Product Name:5-(3-Methylthiophenyl)picolinic acid
CAS No:1261931-31-0
MF:C13H11NO2S
MW:245.296941995621
MDL:MFCD18317446
CID:5158357
Update Time:2026-03-04
5-(3-Methylthiophenyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(3-Methylthiophenyl)picolinic acid
-
- MDL: MFCD18317446
- Inchi: 1S/C13H11NO2S/c1-17-11-4-2-3-9(7-11)10-5-6-12(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
- InChI Key: QUWYGZLCWBLCHH-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC(=C1)C1C=NC(C(=O)O)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 272
- XLogP3: 2.8
- Topological Polar Surface Area: 75.5
5-(3-Methylthiophenyl)picolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB324091-5 g |
5-(3-Methylthiophenyl)picolinic acid, 95%; . |
1261931-31-0 | 95% | 5g |
€1,159.00 | 2022-08-31 | |
| abcr | AB324091-5g |
5-(3-Methylthiophenyl)picolinic acid, 95%; . |
1261931-31-0 | 95% | 5g |
€1159.00 | 2024-04-20 |
5-(3-Methylthiophenyl)picolinic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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